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Compound of Interest

Compound Name: Vinyl-L-NIO hydrochloride

Cat. No.: B560373

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of Vinyl-L-NIO hydrochloride, a potent and selective inhibitor of neuronal nitric
oxide synthase (nNOS).

Introduction

Vinyl-L-NIO hydrochloride is a valuable research tool for investigating the physiological and
pathological roles of nitric oxide (NO) synthesized by nNOS.[1][2] It acts as a mechanism-
based inactivator of NNOS, exhibiting significantly higher selectivity for nANOS over endothelial
(eNOS) and inducible (iNOS) isoforms.[3][4] Accurate preparation of stock solutions is critical
for obtaining reliable and reproducible experimental results.

Physicochemical Properties

A summary of the key physicochemical properties of Vinyl-L-NIO hydrochloride is presented
in Table 1.
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Property Value Reference
CAS Number 728944-69-2 [2][3][5]
Molecular Formula CoH17N302 « HCI [31[5]
Molecular Weight 235.7 g/mol [31[5]

Purity >95% [31[5]
Formulation A film [3]

Solubility Data

The solubility of Vinyl-L-NIO hydrochloride in various common laboratory solvents is crucial

for the preparation of stock solutions. This data is summarized in Table 2.

Solvent Solubility
DMF 60 mg/mL
DMSO 50 mg/mL
Ethanol 30 mg/mL
PBS (pH 7.2) 10 mg/mL

(Data sourced from Cayman Chemical product information)[3]

Experimental Protocol: Preparation of a 10 mM

Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Vinyl-L-NIO

hydrochloride in dimethyl sulfoxide (DMSO).
Materials:
¢ Vinyl-L-NIO hydrochloride powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom polypropylene or glass vial
Calibrated analytical balance
Vortex mixer

Pipettors and sterile, filtered pipette tips

Procedure:

Equilibration: Allow the vial of Vinyl-L-NIO hydrochloride powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile vial on a calibrated analytical balance. Carefully weigh the desired
amount of Vinyl-L-NIO hydrochloride powder. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 2.357 mg of the compound (Molecular Weight = 235.7 g/mol ).

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed powder. For a 10 mM solution using 2.357 mg of powder, add 1 mL of DMSO.

Dissolution: Cap the vial tightly and vortex thoroughly until the powder is completely
dissolved. Visually inspect the solution to ensure there are no visible particulates. Gentle
warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution, but avoid
excessive heat.

Aliquoting and Storage: For convenience and to minimize freeze-thaw cycles, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -20°C. When stored properly, the stock solution
is stable for at least four years.[3]

Visualization of Experimental Workflow and

Mechanism of Action
Experimental Workflow for Stock Solution Preparation

The following diagram illustrates the key steps in the preparation of a Vinyl-L-NIO

hydrochloride stock solution.
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Caption: Workflow for preparing a 10 mM Vinyl-L-NIO hydrochloride stock solution.

Signaling Pathway Inhibition by Vinyl-L-NIO

Vinyl-L-NIO hydrochloride selectively inhibits neuronal nitric oxide synthase (nNOS), thereby
blocking the conversion of L-arginine to L-citrulline and nitric oxide (NO).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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